2-Propenoic acid, 2-cyano-3-(4-cyanophenyl)-, ethyl ester

• CAS RN: 18269-12-0
• Molecular Formula: C13H10N2O2
• Molecular Weight: 226.23 g/mol
• IUPAC Name: ethyl 2-cyano-3-(4-cyanophenyl)prop-2-enoate
• InChI: InChI=1S/C13H10N2O2/c1-2-17-13(16)12(9-15)7-10-3-5-11(8-14)6-4-10/h3-7H,2H2,1H3
• InChI Key: NDRZEZOQINRJMQ-UHFFFAOYSA-N
• SMILES: CCOC(=O)C(=CC1=CC=C(C=C1)C#N)C#N

Description

2-Propenoic acid, 2-cyano-3-(4-cyanophenyl)-, ethyl ester is a useful research compound. Its molecular formula is C13H10N2O2 and its molecular weight is 226.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Cyanobenzaldehyde (3.00 g, 22.9 mmol) ad ethyl cyanoacetate (2.59 g, 22.9 mmol) are dissolved in absolute ethanol (100 ml). Piperidine (0.097 g, 1.14 mmol) is added, and the solution is stirred at room temperature until no more starting material is apparent by tic. This takes approx. 2 hours during which time a precipitate is formed. The precipitate is filtered and recrystallised, or alternatively, the crude reaction mixture is concentrated in vacuo and chromatographed over silica with cyclohexane/ethyl acetate mixtures as eluent to yield a white solid.